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Compound of Interest

Compound Name: N,N-Dimethyldodecylamine

Cat. No.: B051227 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling N,N-Dimethyldodecylamine. The following

procedures are designed to ensure the safe use and disposal of this chemical in a laboratory

setting.

Emergency Contact Information:

In case of emergencies in the US, call CHEMTREC: 800-424-9300[1].

Hazard Summary
N,N-Dimethyldodecylamine is a corrosive chemical that poses significant health risks. It can

cause severe skin burns and eye damage, is harmful if swallowed, and is very toxic to aquatic

life with long-lasting effects[2][3]. It is crucial to handle this substance with appropriate personal

protective equipment in a well-ventilated area.

Hazard Classification Description

Acute Oral Toxicity Harmful if swallowed[2][4].

Skin Corrosion/Irritation Causes severe skin burns[1][2][4].

Serious Eye Damage/Irritation Causes serious eye damage[3][4][5].

Aquatic Toxicity
Very toxic to aquatic life with long-lasting

effects[2][3][6].
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling N,N-
Dimethyldodecylamine to minimize exposure and ensure personal safety.
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PPE Category Item Specification

Hand Protection Chemical Resistant Gloves

Wear appropriate protective

gloves. Nitrile rubber, natural

rubber, neoprene, and PVC

are potential options, but it is

crucial to consult the

manufacturer's

recommendations for specific

breakthrough times and

suitability[7].

Eye and Face Protection
Safety Goggles and Face

Shield

Wear chemical safety goggles

that comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166. A

face shield should be used in

situations with a high potential

for splashing[1][8].

Skin and Body Protection Protective Clothing

Wear appropriate protective

clothing to minimize skin

contact. This includes a lab

coat, and in cases of potential

significant exposure, chemical-

resistant coveralls and boots

may be necessary[1][5].

Respiratory Protection Respirator

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant

respirator use[1]. Use in a well-

ventilated area is crucial.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.fishersci.dk/store/msds?partNumber=10209500&countryCode=DK&language=en
https://pim-resources.coleparmer.com/sds/59629.pdf
https://aksci.com/sds/V0580_SDS.pdf
https://pim-resources.coleparmer.com/sds/59629.pdf
https://www.tcichemicals.com/BE/en/sds/L0361_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/59629.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling N,N-Dimethyldodecylamine is essential to maintain a safe

laboratory environment.

1. Preparation:

Ensure the work area is in a chemical fume hood or a well-ventilated space[1][8].

Confirm that an eyewash station and a safety shower are readily accessible[1][4].

Assemble all necessary materials and equipment before handling the chemical.

Don the required personal protective equipment as specified in the table above.

2. Handling:

Avoid contact with eyes, skin, and clothing[1][3].

Do not breathe vapors or mist[3].

Keep the container tightly closed when not in use[1].

After handling, wash hands and any exposed skin thoroughly with soap and water[1][8].

3. Storage:

Store in a cool, dry, and well-ventilated area designated for corrosive materials[1][4].

Keep containers tightly sealed and upright to prevent leakage[9].

Store away from incompatible materials such as strong oxidizing agents and strong acids[4].

Disposal Plan: Step-by-Step Waste Management
Proper disposal of N,N-Dimethyldodecylamine and its contaminated materials is critical to

prevent environmental harm and ensure regulatory compliance.

1. Waste Collection:
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Collect waste material in its original container or a suitable, properly labeled, and sealed

hazardous waste container[2][9].

Do not mix with other waste streams[2].

Handle uncleaned containers as you would the product itself[2].

2. Spill Management:

In the event of a spill, immediately evacuate the area and remove all ignition sources[1].

Ventilate the area of the spill or leak.

Absorb the spill with an inert material such as vermiculite, sand, or earth[1].

Collect the absorbed material and place it in a suitable container for disposal[1].

Clean the spill area thoroughly.

3. Final Disposal:

Dispose of the chemical waste through a licensed professional waste disposal service[9].

All disposal activities must be in accordance with federal, state, and local regulations[2][8].

Avoid releasing the chemical into the environment, as it is very toxic to aquatic life[2][3][6].
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1. Preparation

Don PPE Setup in Ventilated Area Verify Emergency Equipment

2. Handling

Dispense Chemical

4. Disposal

Keep Container Closed

Wash Hands After Use

3. Storage

Store in Cool, Dry Place Ensure Container is Sealed

Collect Waste Spill Response

Professional Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of N,N-Dimethyldodecylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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